Cas no 33781-76-9 (Cyclohexane, 1,1-dipropoxy-)

• Product Name: Cyclohexane, 1,1-dipropoxy-
• CAS No: 33781-76-9
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1460111
• PubChem ID: 22250755
• Update Time: 2025-04-20

Cyclohexane, 1,1-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1,1-dipropoxy-
• 1,1-dipropoxycyclohexane
• IEIYNUJMIWPRGL-UHFFFAOYSA-N
• 33781-76-9
• SCHEMBL2139499
• DTXSID10623885

• Inchi： 1S/C12H24O2/c1-3-10-13-12(14-11-4-2)8-6-5-7-9-12/h3-11H2,1-2H3
• InChI Key： IEIYNUJMIWPRGL-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CCCCC1)OCCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46